Cas no 630400-00-9 (Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester)

• Product Name: Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester
• CAS No: 630400-00-9
• MF: C₁₅H₁₂BrNO₄
• MW: 350.164083480835
• CID: 1646795
• PubChem ID: 69367116
• Update Time: 2025-04-21

Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester
• benzyl 5-bromo-2-methyl-3-nitrobenzoate
• DTXSID50740363
• 5-Bromo-2-methyl-3-nitrobenzoic acid benzyl ester
• 630400-00-9
• SCHEMBL5240321
• FSFYFHVZUYBLEL-UHFFFAOYSA-N
• 5-bromo-2-methyl-3-nitro benzoic acid benzyl ester

• Inchi： 1S/C15H12BrNO4/c1-10-13(7-12(16)8-14(10)17(19)20)15(18)21-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： FSFYFHVZUYBLEL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C(=O)OCC2C=CC=CC=2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 348.99496
• Monoisotopic Mass: 348.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44